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Compound of Interest

Compound Name: Zinc orotate dihydrate

Cat. No.: B13150764 Get Quote

An In-Depth Technical Guide to Zinc Orotate
Dihydrate
This technical guide provides a comprehensive overview of zinc orotate dihydrate, focusing

on its chemical properties, synthesis, and analysis. It is intended for researchers, scientists,

and professionals in drug development who require detailed information on this compound.

Chemical Properties and Composition
Zinc orotate dihydrate is a salt that consists of a central zinc cation (Zn²⁺) coordinated to two

orotate anions, along with two molecules of water of hydration. Orotic acid, a heterocyclic

compound, acts as a carrier for the zinc ion, potentially enhancing its bioavailability.[1][2][3]

The key quantitative data for zinc orotate dihydrate and its anhydrous form are summarized

below for easy comparison.
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Property
Zinc Orotate
Dihydrate

Zinc Orotate
(Anhydrous)

Reference

Molecular Formula
C₁₀H₁₀N₄O₁₀Zn or

C₁₀H₆N₄O₈Zn·2H₂O
C₁₀H₆N₄O₈Zn [4][5][6][7]

Molecular Weight 411.6 g/mol 375.6 g/mol [4][5][6][8]

IUPAC Name

zinc;bis(2,4-dioxo-1H-

pyrimidine-6-

carboxylate);dihydrate

zinc bis(2,4-dioxo-1H-

pyrimidine-6-

carboxylate)

[4][9]

CAS Registry Number 68399-76-8 60388-02-5 [8][9]

Appearance

White to almost white

crystalline powder.[8]

[10]

Not specified

Solubility

Practically insoluble in

water, 96% ethanol,

and ether.[8][10]

Not specified

The structure of zinc orotate dihydrate involves the zinc ion coordinated with two orotate

molecules. The exact coordination can vary, but it forms a stable complex.
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Fig 1. Simplified 2D representation of Zinc Orotate Dihydrate.
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Experimental Protocols
This section details the methodologies for the synthesis and analysis of zinc orotate.

A common method for synthesizing zinc orotate is through a precipitation reaction.[11][12] This

protocol is adapted from published literature.

Materials:

Orotic Acid

Zinc Oxide (highly active recommended)[12]

Distilled Water

Small-sized circulating reaction kettle[12]

Electric constant-speed stirrer[12]

Blast drying box[12]

Procedure:

Preparation of Suspensions: Prepare a suspension of orotic acid in distilled water and a

separate suspension of zinc oxide in distilled water.[12]

Reaction: Heat the orotic acid suspension to 95°C. Add the zinc oxide suspension dropwise

into the heated orotic acid suspension.[12]

Circulation and Heating: Transfer the mixed reaction solution to a circulating reaction kettle

and maintain the temperature at 95°C for 2 hours to ensure the reaction goes to completion.

[12]

Crystallization: After the reaction period, filter the solution. Stir the filtrate at a constant speed

(e.g., 400 r/s) for 12 hours to allow for complete cooling and crystallization.[12]

Drying: Perform a secondary filtration to collect the crystals. Dry the wet material in a blast

drying box at 90°C for 16 hours to obtain the final white crystal powder of zinc orotate.[12]
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The use of highly active zinc oxide has been shown to increase the reaction rate and yield a

product with higher purity and content compared to common zinc oxide.[12]

Fig 2. Workflow for the synthesis of Zinc Orotate.

TGA is a crucial analytical technique to confirm the hydration state of the synthesized

compound.

Protocol:

Sample Preparation: Place a small, accurately weighed sample of the synthesized zinc

orotate into a TGA crucible.

Instrumentation: Perform the analysis using a thermogravimetric analyzer.

Heating Program: Heat the sample from room temperature to approximately 300°C at a

controlled rate (e.g., 10°C/min) in an inert atmosphere (e.g., nitrogen) or air.

Analysis: The TGA curve for zinc orotate dihydrate is expected to show a mass loss

corresponding to two water molecules. A study observed a mass loss of 8.9% between 25°C

and 300°C, which aligns with the theoretical water content of the dihydrate form.[11] Further

decomposition of the anhydrous zinc orotate occurs at temperatures above 300°C.[11]

Biological Significance and Signaling
Zinc is an essential trace mineral vital for numerous biological processes, including immune

function, wound healing, and DNA synthesis.[1][2] Orotic acid is believed to act as a

transporter, facilitating the passage of zinc across cell membranes, thereby increasing its

bioavailability.[2] Once inside the cell, the zinc ion dissociates from the orotate and participates

in its normal physiological roles.[1]

One key mechanism of zinc's action, relevant to its use in conditions like Wilson's disease,

involves the induction of metallothionein in enterocytes.[13] Metallothionein is a protein that

binds heavy metals; it has a higher affinity for copper than for zinc.[13] By inducing this protein,

zinc can interfere with the gastrointestinal uptake of copper, helping to create a negative

copper balance in the body.[13]
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Fig 3. Zinc's role in blocking intestinal copper absorption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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